![molecular formula C27H30F2N4O B2368618 N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-4-fluorobenzamide CAS No. 946365-30-6](/img/structure/B2368618.png)
N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-4-fluorobenzamide
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Description
N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C27H30F2N4O and its molecular weight is 464.561. The purity is usually 95%.
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Scientific Research Applications
Antiallergy Activity
A study by Walsh et al. (1990) synthesized a series of compounds, including derivatives of N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-4-fluorobenzamide, to evaluate their antiallergy activity. Some derivatives displayed activity in the passive foot anaphylaxis assay, a model used to detect compounds with antiallergic potential (Walsh et al., 1990).
Cocaine Abuse Therapeutic Agent
Forrat et al. (2007) discussed the synthesis of a compound structurally related to this compound as a potential therapeutic agent for cocaine abuse (Forrat, Ramón, & Yus, 2007).
Study of 5-HT1A Receptors with PET
Plenevaux et al. (2000) summarized research on a radiolabeled antagonist structurally related to this compound, used for studying serotonergic neurotransmission with positron emission tomography (PET) (Plenevaux et al., 2000).
Synthesis and Biological Evaluation
Sanjeevarayappa et al. (2015) conducted a study involving the synthesis and biological evaluation of a compound related to this compound, focusing on its antibacterial and anthelmintic activities (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).
Hypotensive Activity
Tenbrink et al. (1981) researched a series of compounds, including one structurally similar to this compound, which showed hypotensive activity and alpha-blocking properties (Tenbrink, Mccall, Pals, Mccall, Orley, Humphrey, & Wendling, 1981).
Properties
IUPAC Name |
N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-4-fluorobenzamide |
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InChI |
InChI=1S/C27H30F2N4O/c1-31(2)24-11-5-20(6-12-24)26(19-30-27(34)21-3-7-22(28)8-4-21)33-17-15-32(16-18-33)25-13-9-23(29)10-14-25/h3-14,26H,15-19H2,1-2H3,(H,30,34) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCULJOYQGGIYDL-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)F)N3CCN(CC3)C4=CC=C(C=C4)F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30F2N4O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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